Cas no 39942-44-4 (4-Acetoxy-2,6-xylidine)

• Product Name: 4-Acetoxy-2,6-xylidine
• CAS No: 39942-44-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1511233
• PubChem ID: 217952
• Update Time: 2025-04-23

4-Acetoxy-2,6-xylidine Chemical and Physical Properties

Names and Identifiers

• 4-amino-3,5-dimethylphenyl acetate
• 4-Acetoxy-2,6-xylidine
• Phenol, 4-amino-3,5-dimethyl-, acetate (ester)
• DTXSID60960459
• BRN 2102642
• 4-Amino-3,5-dimethylphenol Acetate; 4-Amino-3,5-xylenol Acetate; 4-Amino-3,5-dimethylphenol 1-Acetate;
• (4-amino-3,5-dimethylphenyl) acetate
• AKOS027447866
• 4-Amino-3,5-dimethylphenol acetate (ester)
• 39942-44-4

• Inchi： 1S/C10H13NO2/c1-6-4-9(13-8(3)12)5-7(2)10(6)11/h4-5H,11H2,1-3H3
• InChI Key： REJOKVIJMOKWPZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-Acetoxy-2,6-xylidine

Comprehensive Overview of 4-Amino-3,5-dimethylphenyl acetate (CAS No. 39942-44-4): Properties, Applications, and Market Insights

4-Amino-3,5-dimethylphenyl acetate (CAS No. 39942-44-4) is a specialized organic compound widely recognized in the chemical and pharmaceutical industries. This aromatic amine derivative is characterized by its unique molecular structure, combining an acetate group with a dimethyl-substituted phenyl ring. The compound's versatility stems from its balanced chemical properties, making it valuable for intermediate synthesis and fine chemical production.

The growing interest in 4-amino-3,5-dimethylphenyl acetate is reflected in recent search trends, where queries like "acetate derivatives in drug synthesis" and "aromatic amine applications 2024" have surged. Researchers particularly focus on its role as a building block for advanced materials and pharmaceutical intermediates, aligning with the current industry emphasis on green chemistry and sustainable synthesis methods.

From a chemical perspective, 4-amino-3,5-dimethylphenyl acetate demonstrates excellent solubility in common organic solvents while maintaining stability under standard conditions. Its molecular weight of 179.22 g/mol and precise structural configuration contribute to its predictable reactivity patterns. These characteristics make it particularly useful in multi-step synthesis processes where controlled reactions are essential.

In pharmaceutical applications, this compound serves as a crucial precursor for developing targeted therapeutics. The presence of both amino and acetate functional groups allows for diverse molecular modifications, enabling researchers to create compounds with specific biological activities. Current studies explore its potential in neurological research and metabolic pathway investigations, addressing trending healthcare challenges.

The industrial significance of 4-amino-3,5-dimethylphenyl acetate extends to dye manufacturing and specialty chemicals production. Its molecular structure contributes to color fastness and stability in various chromophoric systems, answering the textile industry's demand for high-performance dyes. Manufacturers also value its consistency in batch production and compatibility with modern catalytic processes.

Market analysis indicates steady growth for fine chemical intermediates like 39942-44-4, driven by expanding biotechnology sectors and personalized medicine development. Quality standards have become increasingly stringent, with suppliers emphasizing HPLC purity verification and traceability documentation. These developments respond to the pharmaceutical industry's focus on regulatory compliance and process validation.

Environmental considerations surrounding 4-amino-3,5-dimethylphenyl acetate production have gained attention, particularly regarding waste minimization and energy-efficient synthesis. Modern manufacturing approaches incorporate catalytic hydrogenation and continuous flow chemistry to reduce ecological impact. These innovations align with global sustainability goals while maintaining competitive production costs.

From a research perspective, the compound's structure-activity relationships continue to generate scientific interest. Recent publications explore its potential in molecular recognition systems and as a scaffold for functional materials. The balanced lipophilicity and hydrogen bonding capacity of 4-amino-3,5-dimethylphenyl acetate make it particularly valuable in supramolecular chemistry applications.

Handling and storage recommendations for CAS 39942-44-4 emphasize standard laboratory precautions, including protection from moisture and extreme temperatures. The compound's stability profile allows for long-term storage when properly sealed, though regular quality control testing is advised for critical applications. These practical considerations address common user queries about chemical storage best practices.

Future prospects for 4-amino-3,5-dimethylphenyl acetate appear promising, with potential expansions into electronic materials and advanced coatings. The compound's molecular architecture suggests possible utility in organic semiconductors and functional polymers, areas experiencing rapid technological advancement. Industry analysts predict sustained demand as these emerging applications mature.

For researchers and manufacturers working with 39942-44-4, ongoing developments in analytical characterization techniques offer enhanced quality assessment capabilities. Modern spectroscopic methods and chromatographic systems enable precise monitoring of chemical purity and isomeric content, ensuring consistent performance in end-use applications. These technological advancements support the compound's growing role in high-value chemical synthesis.